Hydrofluoric Acid

• CAS No.: 7664-39-3
• Product Name: Hydrofluoric Acid
• Molecular Formula: HF; FH
• Molecular Weight: 20.0064 g/mol
• IUPAC Name: hydron;fluoride
• Standard InChI: InChI=1S/FH/h1H
• Standard InChIKey: KRHYYFGTRYWZRS-UHFFFAOYSA-N
• Impurities: 0.015% H2SIF6; 0.003% sulfur dioxide; 0.005% sulfuric acid; and 0.02% water.
• SMILES: [H+].[F-]
• Canonical SMILES: [H+].[F-]
• Boiling Point: 67.1 °F at 760 mm Hg (EPA, 1998); 19.51 °C; 2.5 °C at 400 mm Hg; -13.2 °C at 200 mm Hg; -28.2 °C at 100 mm Hg; -45.0 °C at 40 mm Hg; -56.0 °C at 20 mm Hg; -74.7 °C at 5 mm Hg; 20 °C; 66,4 °C; 67°F
• Colorform: Colorless gas, fumes in ai
• Density: 0.991 at 67.1 °F (EPA, 1998); 1.002 at 0 °C/4 °C; Relative density (water = 1): 1.0 (liquid at 4 °C); Relative density (water = 1): 1.23; 1; 1.00 (Liquid at 67°F); 0.69(relative gas density)
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: -118.4 °F (EPA, 1998); -83.57 °C; -83 °C; - 69 °C; -118°F
• Physical Description: Hydrogen fluoride, anhydrous appears as a colorless fuming liquid boiling at 67°F. Shipped as a liquid confined under its own vapor pressure. Corrosive to metals and tissue. Very short contact with fumes or small quantities of the liquid can cause severe, painful burns. Vapors are heavier than air. Density 8.2 lb / gal. Used as a catalyst and raw material in chemical manufacture. Rate of onset: Immediate & Delayed Persistence: Minutes to hours Odor threshold: 0.4 ppm Source/use/other hazard: Aluminum and other metal industries; insecticide manufacturing-corrosive liq.; Liquid; COLOURLESS GAS OR COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR.; COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR.; Colorless gas or fuming liquid (below 67°F) with a strong, irritating odor.; Colorless gas or fuming liquid (below 67°F) with a strong, irritating odor. [Note: Shipped in cylinders.]; Hydrogen fluoride is a colorless fuming liquid below 67°F (19.4°C), or a colorless gas. When hydrogen fluoride is combined with water it is known as hydrofluoric acid, a colorless liquid, which in low concentrations is visually indistinguishable from water. Hydrofluoric acid that is more than 40% hydrogen fluoride fumes in air.
• Description: Hydrogen fluoride is a colorless, fuming liquid or gas with a strong, irritating odor. It is usually shipped in steel cylinders as a compressed gas. Hydrogen fluoride readily dissolves in water to form colorless hydrofluoric acid solutions; dilute solutions are visibly indistinguishable from water.; Hydrofluoric acid. A solution of hydrogen fluoride in water. It is a colorless fuming liquid which can cause painful burns.; Hydrogen fluoride, anhydrous appears as a colorless fuming liquid boiling at 67°F. Shipped as a liquid confined under its own vapor pressure. Corrosive to metals and tissue. Very short contact with fumes or small quantities of the liquid can cause severe, painful burns. Vapors are heavier than air. Density 8.2 lb / gal. Used as a catalyst and raw material in chemical manufacture. Rate of onset: Immediate & Delayed Persistence: Minutes to hours Odor threshold: 0.4 ppm Source/use/other hazard: Aluminum and other metal industries; insecticide manufacturing-corrosive liq.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Miscible (NIOSH, 2016); Miscible with water; Very soluble in water; Very soluble in alcohol, slightly soluble in ether, soluble in many organic solvents; Solubility (wt% at 5 °C): 2.54 (benzene); 1.80 (toluene); 1.28 (m-xylene); 0.27 (tetralin); Solubility in water: very good; Solubility in water: miscible; Miscible
• Synonyms: Alsurf 45; Anhydrous hydrofluoric Acid; Antisal 2b; Fluorhydric Acid; Fluoric Acid; Fluorine Hydride (FH); Fluorine Monohydride; G-C Hydrofluoride Gel; Hydrofluoric Acid Gas; Hydrogen Fluoride; Hydrogen Fluoride (HF); Hydrogen Monofluoride; Porcelain
• Vapor Density: 0.7 (EPA, 1998) (Relative to Air); 1.27 (Air = 1) at 34 °C; Relative vapor density (air = 1): 0.7-2.6; Relative vapor density (air = 1): 1.86 (at 25 °C); 1.86
• Vapor Pressure: 400 mm Hg at 36.5 °F (EPA, 1998); 917 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 122; 783 mmHg
• PubChem Compound: 16211014
• Last Modified: Dec 23 2021